Cas no 758715-92-3 ((1-methyl-1H-pyrazol-3-yl)thiourea)

• Product Name: (1-methyl-1H-pyrazol-3-yl)thiourea
• CAS No: 758715-92-3
• MF: C₅H₈N₄S
• MW: 156.208818435669
• MDL: MFCD12156759
• CID: 2119365
• PubChem ID: 60810460
• Update Time: 2025-11-03

(1-methyl-1H-pyrazol-3-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrazol-3-yl)thiourea
• DB-327579
• 758715-92-3
• 1-(1-methyl-1H-pyrazol-3-yl)thiourea
• SCHEMBL2396667
• HEVBYYYVYXQHSS-UHFFFAOYSA-N
• (1-Methyl-1H-pyrazol-3-yl)-thiourea

• MDL： MFCD12156759
• Inchi： 1S/C5H8N4S/c1-9-3-2-4(8-9)7-5(6)10/h2-3H,1H3,(H3,6,7,8,10)
• InChI Key： HEVBYYYVYXQHSS-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CN(C)N=1

Computed Properties

• Exact Mass: 156.04696745Da
• Monoisotopic Mass: 156.04696745Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88Ų

Additional information on (1-methyl-1H-pyrazol-3-yl)thiourea

Introduction to CAS No. 758715-92-3: (1-Methyl-1H-Pyrazol-3-Yl)Thiourea

CAS No. 758715-92-3 refers to the compound known as (1-methyl-1H-pyrazol-3-yl)thiourea, a heterocyclic organic compound with a pyrazole ring substituted by a methyl group and a thiourea moiety. This compound has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of (1-methyl-1H-pyrazol-3-yl)thiourea is characterized by the presence of a pyrazole ring, which is a five-membered aromatic ring containing two nitrogen atoms, and a thiourea group, which consists of a sulfur atom bonded to two amine groups.

The synthesis of (1-methyl-1H-pyrazol-3-yl)thiourea involves the reaction of 1-methylpyrazole with thiourea under specific conditions. The reaction typically requires the use of a base to deprotonate the thiourea, facilitating nucleophilic attack on the electrophilic carbon of the pyrazole ring. This reaction is often carried out in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) to enhance solubility and reaction efficiency. The product is then purified using techniques such as column chromatography or recrystallization to obtain high-quality crystals suitable for further characterization.

Recent studies have highlighted the potential of CAS No. 758715-92-3 as a promising candidate in drug discovery. The compound exhibits significant biological activity, particularly in inhibiting key enzymes involved in various pathological processes. For instance, research has shown that (1-methyl-1H-pyrazol-3-yl)thiourea can act as an inhibitor of histone deacetylases (HDACs), which are enzymes associated with cancer progression and neurodegenerative diseases. By modulating HDAC activity, this compound has the potential to serve as a lead molecule for developing novel therapeutic agents against these conditions.

In addition to its pharmacological applications, (1-methyl-1H-pyrazol-3-Yl)Thiourea has also been explored for its role in agrochemicals. Recent findings suggest that this compound possesses pesticidal properties, making it a potential candidate for developing eco-friendly pesticides. Its ability to inhibit key enzymes in pests without causing significant harm to non-target organisms makes it an attractive option for sustainable agriculture practices.

The chemical stability and reactivity of CAS No. 758715-92-3 have also been subjects of extensive research. Studies have demonstrated that the thiourea group in the molecule plays a crucial role in its reactivity, enabling it to participate in various chemical transformations such as nucleophilic substitution and addition reactions. These properties make it a valuable intermediate in organic synthesis, particularly in the construction of complex molecular architectures.

From a materials science perspective, (1-methyl-1H-pyrazol-3-Yl)Thiourea has shown potential as a building block for constructing coordination polymers and metal organic frameworks (MOFs). The nitrogen and sulfur atoms in the molecule provide multiple coordination sites for metal ions, enabling the formation of intricate networks with tailored properties. Recent research has focused on exploiting these properties to develop MOFs with applications in gas storage, catalysis, and sensing technologies.

In conclusion, CAS No. 758715–92–3 represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with its promising biological and chemical properties, positions it as a valuable tool for advancing scientific research and industrial applications. As ongoing studies continue to uncover new insights into its potential uses, this compound is expected to play an increasingly important role in shaping future innovations across various fields.